Cas no 1806187-63-2 (4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806187-63-2
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4832635
• Update Time: 2025-10-28

4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO2/c1-3-6(16-8(11,12)13)4(7(9)10)2-5(15)14-3/h2,7H,1H3,(H,14,15)
• InChI Key： YIGYZBWLQQXXJY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C)=C1OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine

Professional Introduction to 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806187-63-2)

4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine, identified by its CAS number 1806187-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple fluorinated and hydroxyl functional groups in its molecular framework imparts unique chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine include a pyridine core substituted with a difluoromethyl group at the 4-position, a hydroxyl group at the 6-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 3-position. These substituents not only enhance the compound's solubility and metabolic stability but also contribute to its binding affinity with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with enzymes and receptors.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The pyridine derivatives, such as 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine, have been extensively studied for their potential applications in drug discovery. For instance, studies have demonstrated that pyridine-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways. The structural diversity of these compounds allows for fine-tuning of their pharmacological profiles, making them suitable for targeted therapy.

The synthesis of 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Additionally, protecting group strategies are often employed to safeguard sensitive functional groups during the synthesis process.

The pharmacological evaluation of 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine has revealed promising results in preclinical studies. Research has indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, preliminary data suggest that it could interfere with the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. Furthermore, its ability to modulate protein-protein interactions makes it a potential candidate for developing drugs that target complex signaling networks.

The< strong>Difluoromethyl group in the molecule is particularly noteworthy for its role in enhancing metabolic stability and binding affinity. Fluorinated compounds are known to exhibit improved pharmacokinetic properties due to their resistance to enzymatic degradation. This characteristic is particularly advantageous for drugs that require prolonged half-life in vivo. Additionally, the< strong>trifluoromethoxy group contributes to lipophilicity, which can influence membrane permeability and oral bioavailability.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806187-63-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for further development into therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.